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Compound of Interest

Compound Name: cis-3-Hexene

Cat. No.: B1361246

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for cis-3-Hexene
(CAS No. 7642-09-3). The information is compiled from various safety data sheets and
chemical databases to ensure a thorough understanding of its properties and associated
hazards. This document is intended to be a valuable resource for handling, storing, and using
cis-3-Hexene safely in a laboratory and research environment.

Physical and Chemical Properties

cis-3-Hexene is a colorless to light yellow liquid.[1] A summary of its key physical and chemical
properties is presented in Table 1.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1361246?utm_src=pdf-interest
https://www.benchchem.com/product/b1361246?utm_src=pdf-body
https://www.benchchem.com/product/b1361246?utm_src=pdf-body
https://www.benchchem.com/product/b1361246?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3-Hexene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C6H12 [1]
Molecular Weight 84.16 g/mol [1]
Boiling Point 66-68 °C [2]
Melting Point -137.82 °C

Flash Point -25 °C (-13 °F) - closed cup [2]
Density 0.681 g/mL at 20 °C [2]
Vapor Pressure 168.7 £ 0.1 mmHg at 25°C

Refractive Index n20/D 1.395 [2]

Solubili Insoluble in water, soluble in
olubility _
organic solvents.

Toxicological Information

Comprehensive toxicological data for cis-3-Hexene is not readily available in the public
domain. Most safety data sheets indicate that the toxicological properties have not been fully
investigated.[3] The primary hazards identified are related to its physical properties
(flammability) and aspiration risk.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/cis-3-Hexene
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3-Hexene
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/52985
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/52985
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/52985
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/52985
https://www.benchchem.com/product/b1361246?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH5348506&productDescription=CIS-3-HEXENE%2C+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Endpoint

Result

Source

Acute Oral Toxicity

No data available

[4]

Acute Dermal Toxicity

No data available

[4]

Acute Inhalation Toxicity

No data available

[4]

Skin Corrosion/Irritation

No data available

[3]4]

Serious Eye Damage/Irritation

Causes serious eye irritation
(GHS Category 2)

[1]

Respiratory or Skin

Sensitization

No data available

[3]4]

Germ Cell Mutagenicity

No data available

[3]4]

Carcinogenicity

Not listed by IARC, NTP,
ACGIH, or OSHA

[3]

Reproductive Toxicity

No data available

[3]4]

Aspiration Hazard

May be fatal if swallowed and
enters airways (GHS Category
1)

[1]

Note: While specific quantitative data such as LD50 or LC50 values for cis-3-Hexene are not

available, the aspiration hazard classification suggests that ingestion and subsequent entry into

the lungs can cause severe damage.

Experimental Protocols

Detailed experimental protocols for the determination of the safety data of cis-3-Hexene are

not explicitly provided in the available safety data sheets. However, based on the nature of the

substance and standard regulatory requirements, the following OECD and ASTM guidelines

are likely to be relevant for the assessment of its physicochemical and toxicological properties.

Physicochemical Properties:
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Flash Point: The closed-cup method is cited, which likely corresponds to a standardized
method such as ASTM D93 (Standard Test Methods for Flash Point by Pensky-Martens
Closed Cup Tester) or ASTM D56 (Standard Test Method for Flash Point by Tag Closed Cup
Tester). Given that cis-3-Hexene is a volatile liquid, these methods are appropriate for
determining its flammability classification.

Boiling Point: This is typically determined according to OECD Guideline 103.

Vapor Pressure: The vapor pressure can be measured using methods described in OECD
Guideline 104.

Density: The density of liquids is commonly determined using a hydrometer, pycnometer, or
an oscillating densitometer, following procedures outlined in OECD Guideline 109.

Toxicological Properties:

While specific studies on cis-3-Hexene are lacking, the following standardized protocols would
be used to generate the necessary toxicological data:

o Acute Toxicity:

o Oral: OECD Guideline 420, 423, or 425
o Dermal: OECD Guideline 402

o Inhalation: OECD Guideline 403

Skin Irritation/Corrosion:OECD Guideline 439 (In Vitro Skin Irritation: Reconstructed Human
Epidermis Test Method) or OECD Guideline 404 (Acute Dermal Irritation/Corrosion).

Eye Irritation/Serious Eye Damage:OECD Guideline 492 (Reconstructed human cornea-like
Epithelium (RhCE) test method for identifying chemicals not requiring classification and
labelling for eye irritation or serious eye damage) or OECD Guideline 405 (Acute Eye
Irritation/Corrosion).

o Aspiration Toxicity: The classification is often based on the substance's viscosity and clinical
evidence in humans rather than a specific animal test. The kinematic viscosity can be
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measured according to OECD Guideline 114.

Hazard Identification and Safety Precautions

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following hazard identification for cis-3-Hexene:

Hazard Class Hazard Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2
and vapor
o H304: May be fatal if
Aspiration Hazard 1 )
swallowed and enters airways
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

The logical relationship between the hazards of cis-3-Hexene and the necessary safety
precautions is illustrated in the following diagram.
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Click to download full resolution via product page
Caption: Logical flow of hazards and precautionary measures for cis-3-Hexene.
Safe Handling and Storage
Handling:

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[3]

e Use only in a well-ventilated area, preferably in a chemical fume hood.
o Keep away from heat, sparks, open flames, and other ignition sources.[3]
e Use non-sparking tools and explosion-proof equipment.[3]

» Ground and bond containers when transferring material to prevent static electricity buildup.

[3]
e Avoid contact with skin and eyes.
e Avoid ingestion and inhalation.[3]
Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]
o Keep away from heat and sources of ignition.[3]
o Store separately from oxidizing agents and strong acids.
First-Aid Measures:

« |If Swallowed: Do NOT induce vomiting. Immediately call a poison control center or doctor. If
vomiting occurs, keep head low so that stomach content doesn't get into the lungs.[3]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.
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« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
control center or doctor if you feel unwell.

Fire-Fighting Measures:
e Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.
o Water spray may be used to cool closed containers.

e Vapors are heavier than air and may travel to a source of ignition and flash back.[3]

Conclusion

cis-3-Hexene is a highly flammable liquid that poses a significant aspiration hazard and is an
eye irritant. While comprehensive toxicological data is lacking, the available information
necessitates strict adherence to safety protocols. Researchers, scientists, and drug
development professionals must handle this chemical with care, utilizing appropriate
engineering controls and personal protective equipment to minimize exposure and prevent
accidents. Further toxicological studies are warranted to fully characterize the safety profile of
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide to the Safety of cis-3-Hexene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361246#cis-3-hexene-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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